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Compound of Interest

Compound Name: Scutellarin-7-diglucosidic acid

Cat. No.: B12098297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scutellarin-7-diglucosidic acid, a flavonoid glycoside, is a natural product isolated from the

leaves of Perilla frutescens (L.) Britt., commonly known as perilla or shiso. This in-depth

technical guide provides a comprehensive overview of its chemical identity, related compounds,

potential biological activities, and relevant experimental methodologies. The information is

intended to serve as a valuable resource for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug development.

Chemical Identity and Synonyms
Scutellarin-7-diglucosidic acid is a complex flavonoid. Its core structure is the aglycone

scutellarein, a flavone, which is glycosidically linked to two glucuronic acid moieties at the 7-

position.

Table 1: Chemical Identifiers for Scutellarin-7-diglucosidic Acid
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Identifier Value

CAS Number 150641-65-9[1]

Molecular Formula C27H26O18

Molecular Weight 638.48 g/mol

IUPAC Name

(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-6-

carboxy-2-[5,6-dihydroxy-2-(4-hydroxyphenyl)-4-

oxochromen-7-yl]oxy-4,5-dihydroxyoxan-3-

yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid[1]

Common Synonyms Scutellarein-7-O-diglucoside

Related Compounds
Scutellarin-7-diglucosidic acid belongs to a class of flavonoids characterized by the

scutellarein aglycone. Several structurally related compounds are found in Perilla frutescens

and other plant sources. Understanding these related compounds is crucial for comparative

studies and for understanding structure-activity relationships.

Table 2: Structurally and Functionally Related Compounds
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Compound Aglycone
Glycosidic
Moiety at C-7

Natural Source
(Examples)

Key Biological
Activities
(Reported)

Scutellarin Scutellarein β-D-glucuronide

Scutellaria

barbata, Erigeron

breviscapus

Anti-

inflammatory,

neuroprotective,

cardioprotective,

anticancer[2][3]

[4]

Scutellarein-7-O-

glucoside
Scutellarein β-D-glucose

Scutellaria

species

Antioxidant, anti-

inflammatory[5]

Luteolin-7-O-

diglucuronide
Luteolin di-glucuronide Perilla frutescens

Anti-

inflammatory

(NF-κB inhibition)

[6]

Apigenin-7-O-

diglucuronide
Apigenin di-glucuronide Perilla frutescens

Anti-

inflammatory

(NF-κB inhibition)

[6]

Scutellarein - -

Aglycone of

various

glycosides

Antioxidant, anti-

inflammatory,

anticancer[7]

Potential Biological Activities and Signaling
Pathways
Direct experimental studies on the biological activity of Scutellarin-7-diglucosidic acid are

limited. However, based on the known activities of its constituent parts (scutellarein) and

closely related flavonoid diglycosides found in Perilla frutescens, its potential pharmacological

effects can be inferred. The primary anticipated activity is anti-inflammatory, likely mediated

through the inhibition of the NF-κB signaling pathway.
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Anti-Inflammatory Activity and the NF-κB Signaling
Pathway
Studies on other flavonoid diglucuronides isolated from Perilla frutescens, such as luteolin-7-O-

diglucuronide and apigenin-7-O-diglucuronide, have demonstrated anti-inflammatory effects by

suppressing the NF-κB pathway[6]. The NF-κB signaling cascade is a critical regulator of the

inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor

of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals (e.g., cytokines, pathogens),

the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent

degradation. This allows NF-κB to translocate to the nucleus, where it binds to DNA and

promotes the transcription of pro-inflammatory genes, including cytokines, chemokines, and

adhesion molecules. It is hypothesized that Scutellarin-7-diglucosidic acid may inhibit one or

more steps in this pathway, thereby reducing the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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